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Compound of Interest

Compound Name: 10-Oxo Docetaxel

Cat. No.: B193546 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a comprehensive protocol for the quantitative analysis of 10-
Oxo Docetaxel in biological matrices, such as human plasma, using Liquid Chromatography

with tandem Mass Spectrometry (LC-MS/MS). 10-Oxo Docetaxel is a taxoid with anti-tumor

properties and is also known as an impurity of Docetaxel.[1][2][3][4]

Introduction
10-Oxo Docetaxel is a compound of interest in cancer research and pharmaceutical

development due to its potential anti-tumor activities as a microtubule/tubulin inhibitor.[2][4]

Accurate and sensitive quantification of 10-Oxo Docetaxel in biological samples is crucial for

pharmacokinetic studies, metabolism research, and quality control of the parent drug,

Docetaxel. This application note details a robust LC-MS/MS method for the determination of

10-Oxo Docetaxel in human plasma.

Biological Significance of Taxanes
Taxanes, including Docetaxel and its analogue 10-Oxo Docetaxel, exert their anti-cancer

effects by disrupting microtubule dynamics. They bind to β-tubulin, which stabilizes

microtubules and prevents their depolymerization. This action arrests the cell cycle in the G2/M

phase, leading to the induction of apoptosis in rapidly dividing cancer cells.

Signaling Pathway of Taxane-Induced Apoptosis
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The following diagram illustrates the mechanism of action of taxanes, leading to programmed

cell death.
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Taxane Mechanism of Action
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Sample Preparation Workflow

Plasma Sample
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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